Cas no 540513-92-6 (5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid)

• Product Name: 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid
• CAS No: 540513-92-6
• MF: C₁₆H₁₀INO₄
• MW: 407.159376621246
• MDL: MFCD03196901
• CID: 3029134
• Update Time: 2025-10-30

5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(1,3-二氧代异吲哚-2-基)甲基]-2-碘-苯甲酸
• 5-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-2-iodobenzoic acid
• 5-[(1,3-dioxoisoindol-2-yl)methyl]-2-iodobenzoic acid
• 5-((1,3-Dioxoisoindolin-2-yl)methyl)-2-iodobenzoic acid
• STK663479
• SB64922
• 2-Iodo-5-(phthalimid-1-ylmethyl)benzoic acid
• 5-((1,3-Dioxoisoindolin-2-yl)methyl)-2-iodobenzoicacid
• 5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2-iodobenzoic acid
• benzoic acid, 5-[(1,3-dihydro-1,3-dioxo-2H-
• 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid

• MDL： MFCD03196901
• Inchi： 1S/C16H10INO4/c17-13-6-5-9(7-12(13)16(21)22)8-18-14(19)10-3-1-2-4-11(10)15(18)20/h1-7H,8H2,(H,21,22)
• InChI Key： ACTDNBXJSIGMGN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)O)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• XLogP3: 2.6
• Topological Polar Surface Area: 74.7

5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid

5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid: A Promising Compound in Pharmaceutical Research

5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid, with the CAS number 540513-92-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and biomedical research. Recent studies highlight its role in modulating cellular pathways associated with inflammation, neurodegenerative diseases, and metabolic disorders. The synthesis and functional analysis of this compound provide critical insights into the development of novel therapeutic agents.

The molecular structure of 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid is a complex arrangement of aromatic rings and heterocyclic systems. The presence of an iodine atom on the benzene ring and the isoindole-2-one moiety contributes to its unique chemical properties. These structural features are essential for its interactions with biological targets, such as proteins and enzymes, which are critical for its pharmacological activity.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the antioxidant and anti-inflammatory properties of this compound. The study showed that 5-(1,3-Dioxo-1,3-dihyoxy-2H-isoindol-2-yl)methyl-2-iodobenzoic acid effectively inhibits the activation of NF-κB, a key transcription factor involved in inflammatory responses. This finding underscores its potential as a therapeutic agent for chronic inflammatory conditions.

Another significant development in the field is the exploration of this compound in neurodegenerative disease research. A 2024 study in Neuropharmacology reported that 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid exhibits neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. These properties make it a promising candidate for the treatment of Alzheimer's disease and Parkinson's disease.

The synthesis of 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid involves multiple steps, including the formation of the isoindole-2-one ring and the introduction of the iodine substituent. Advanced techniques such as microwave-assisted synthesis and green chemistry methodologies have been employed to optimize the yield and reduce environmental impact. These synthetic strategies are crucial for the large-scale production of the compound for pharmaceutical applications.

In the realm of drug discovery, the pharmacokinetic profile of 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid is under investigation. Preliminary studies suggest that the compound has favorable bioavailability and metabolic stability, which are essential for its therapeutic efficacy. These properties are being evaluated in preclinical models to assess its potential for clinical translation.

Moreover, the potential applications of this compound extend beyond its immediate pharmacological effects. Research is ongoing to explore its role in metabolic disorders such as diabetes and obesity. The compound's ability to modulate lipid metabolism and insulin sensitivity is being studied to determine its therapeutic potential in these conditions.

The biological activity of 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid is also being examined in the context of targeted therapy. By interacting with specific receptor and enzyme targets, the compound may offer new avenues for the treatment of various pathological conditions. These studies are crucial for understanding the full scope of its therapeutic potential.

In conclusion, 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl-2-iodobenzoic acid represents a significant breakthrough in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing studies continue to uncover new insights into its potential applications, highlighting its importance in the field of biomedical science.